methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• IUPAC Name: methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• InChI: InChI=1S/C13H12FNO3/c1-8-9(13(17)18-2)7-12(16)15(8)11-6-4-3-5-10(11)14/h3-6H,7H2,1-2H3
• InChI Key: HPDZFGAXEGLKKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(=O)N1C2=CC=CC=C2F)C(=O)OC
• Molecular Formula: C13H12FNO3
• Molecular Weight: 249.24 g/mol

Description

Methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in DNA replication and repair, leading to the accumulation of DNA damage and ultimately cell death. It has also been found to inhibit the activity of proteins involved in cell signaling pathways, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been found to have several biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to the production of reactive oxygen species (ROS) and ultimately cell death. It has also been found to inhibit the activity of proteins involved in angiogenesis, the process by which new blood vessels are formed, which is essential for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in lab experiments include its potent cytotoxic effects on cancer cells, its ability to induce apoptosis and cell cycle arrest, and its potential to inhibit the growth and spread of cancer cells. However, the limitations of using this compound include its toxicity to normal cells, its low solubility in aqueous solutions, and its potential to cause side effects in vivo.

Future Directions

There are several future directions for the research on methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to explore the potential applications of this compound in other areas of medicine, such as infectious diseases and neurological disorders. Additionally, research could focus on developing new drug formulations and delivery methods to improve the efficacy and reduce the toxicity of this compound in vivo.
Conclusion:
Methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a promising compound that has shown potential applications in the field of medicine, particularly in the development of anticancer drugs. Its unique structure and properties make it a valuable tool for scientific research. However, further research is needed to fully understand its mechanism of action, optimize its synthesis method, and explore its potential applications in other areas of medicine.

Scientific Research Applications

Methyl 1-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been extensively studied for its potential applications in the field of medicine. One of the most promising applications is in the development of anticancer drugs. Studies have shown that this compound has potent cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.